N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide

• Molecular Formula: C16H16BrNO5S
• Molecular Weight: 414.3 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C16H16BrNO5S/c1-10-5-12(17)14(21-2)7-16(10)24(19,20)18-8-11-3-4-13-15(6-11)23-9-22-13/h3-7,18H,8-9H2,1-2H3
• InChI Key: DNSQINXBUAGFCB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)OC)Br

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide, also known as BDMC, is a chemical compound that has been the focus of scientific research due to its potential as a therapeutic agent. BDMC is a sulfonamide derivative that has shown promise in the treatment of various diseases, including cancer and inflammation. In

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide is not fully understood, but studies suggest that it may act by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has been shown to induce apoptosis in cancer cells by activating the caspase cascade, a process that leads to programmed cell death. N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has also been shown to inhibit the activity of the NF-κB signaling pathway, a pathway that is involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide induces apoptosis and inhibits cell proliferation. N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell survival. In addition, N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has also been investigated for its potential as an antibacterial agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide in lab experiments is that it has been optimized for high yield and purity, making it suitable for use in scientific research. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects, making it a versatile compound for use in different types of experiments. However, one limitation of using N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide is that its mechanism of action is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are many potential future directions for N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide research. One area of focus could be on further elucidating the mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide, which could lead to the development of more targeted therapies. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide could be investigated for its potential as a therapeutic agent in other diseases, such as neurodegenerative diseases. N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide could also be studied in combination with other therapeutic agents to determine its potential as a synergistic therapy. Overall, the potential applications of N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide in scientific research are vast, and further investigation is warranted.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide involves a multi-step process that begins with the reaction of 5-hydroxymethyl-1,3-benzodioxole with 4-bromo-5-methoxy-2-methylbenzenesulfonyl chloride. This reaction produces the intermediate compound, which is then reacted with ammonia to yield the final product, N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide. The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has been optimized to produce high yields of pure compound, making it suitable for use in scientific research.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has been the subject of extensive scientific research due to its potential as a therapeutic agent. Studies have shown that N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide exhibits anticancer activity by inducing apoptosis in cancer cells. N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-5-methoxy-2-methylbenzenesulfonamide has been investigated for its potential as an antibacterial agent.